5,5'-Dibromo-bapta
5,5'-Dibromo-bapta
5,5'-dibromo-BAPTA is a polyamino carboxylic acid, the structure of which is that of BAPTA carrying bromine substituents at C-5 and C-5'. It has a role as a chelator. It derives from a BAPTA.
Brand Name:
Vulcanchem
CAS No.:
111248-72-7
VCID:
VC20817480
InChI:
InChI=1S/C22H22Br2N2O10/c23-13-1-3-15(25(9-19(27)28)10-20(29)30)17(7-13)35-5-6-36-18-8-14(24)2-4-16(18)26(11-21(31)32)12-22(33)34/h1-4,7-8H,5-6,9-12H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34)
SMILES:
C1=CC(=C(C=C1Br)OCCOC2=C(C=CC(=C2)Br)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O
Molecular Formula:
C22H22Br2N2O10
Molecular Weight:
634.2 g/mol
5,5'-Dibromo-bapta
CAS No.: 111248-72-7
Cat. No.: VC20817480
Molecular Formula: C22H22Br2N2O10
Molecular Weight: 634.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5,5'-dibromo-BAPTA is a polyamino carboxylic acid, the structure of which is that of BAPTA carrying bromine substituents at C-5 and C-5'. It has a role as a chelator. It derives from a BAPTA. |
|---|---|
| CAS No. | 111248-72-7 |
| Molecular Formula | C22H22Br2N2O10 |
| Molecular Weight | 634.2 g/mol |
| IUPAC Name | 2-[2-[2-[2-[bis(carboxymethyl)amino]-5-bromophenoxy]ethoxy]-4-bromo-N-(carboxymethyl)anilino]acetic acid |
| Standard InChI | InChI=1S/C22H22Br2N2O10/c23-13-1-3-15(25(9-19(27)28)10-20(29)30)17(7-13)35-5-6-36-18-8-14(24)2-4-16(18)26(11-21(31)32)12-22(33)34/h1-4,7-8H,5-6,9-12H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34) |
| Standard InChI Key | KCTRRYZOCJDOTC-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1Br)OCCOC2=C(C=CC(=C2)Br)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1Br)OCCOC2=C(C=CC(=C2)Br)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O |
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